
Sulfo-Cy5-tetrazine: A Comparative Guide for
Super-Resolution Microscopy

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Sulfo-Cy5-tetrazine

Cat. No.: B15599164

Get Quote

For researchers, scientists, and drug development professionals seeking to harness the power

of super-resolution microscopy, the choice of fluorophore is paramount. This guide provides an

in-depth comparison of Sulfo-Cy5-tetrazine's performance against other common alternatives

in techniques like dSTORM (direct Stochastic Optical Reconstruction Microscopy), supported

by experimental data and detailed protocols.

Sulfo-Cy5-tetrazine has emerged as a valuable tool for bioorthogonal labeling in super-

resolution imaging. Its key advantage lies in the tetrazine moiety, which facilitates a highly

specific and rapid reaction with trans-cyclooctene (TCO)-modified biomolecules. This "click

chemistry" approach enables precise labeling of target structures with minimal background, a

critical requirement for resolving fine cellular details at the nanoscale.

Performance Comparison
The performance of a fluorophore in super-resolution microscopy is determined by several key

photophysical parameters. These include photon output, localization precision, and

photoswitching characteristics. Below is a quantitative comparison of Sulfo-Cy5-tetrazine with

other commonly used red-excitable dyes.
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Parameter
Sulfo-Cy5-
tetrazine / Cy5

Alexa Fluor
647

ATTO 655 Cy5.5

Excitation Max

(nm)
~649[1] ~650 ~663 ~675

Emission Max

(nm)
~670[1] ~665 ~684 ~694

Extinction

Coefficient

(M⁻¹cm⁻¹)

250,000[1] 270,000 125,000 250,000

Photon Count

per Switching

Event

~4,254 (in

MEA/OS buffer)

[2]

~3,823 (in

MEA/OS buffer)

[2]

~660[3] ~6,000[3]

Localization

Precision (nm)
~12 ~10 - -

On/Off Duty

Cycle
Low (~0.001) Low (~0.001) Low (~0.001)[3] High (~0.007)[3]

Photostability Good Excellent[4] Moderate Good

Note: Performance metrics can vary depending on the specific experimental conditions,

including the imaging buffer composition and laser power. Cy5 data is often used as a proxy for

Sulfo-Cy5-tetrazine due to the similar core cyanine structure. Alexa Fluor 647 is widely

regarded as the benchmark for dSTORM imaging due to its exceptional photostability and

brightness.[4][5] While Sulfo-Cy5-tetrazine offers the significant advantage of bioorthogonal

labeling, Alexa Fluor 647 generally provides superior photophysical performance for

demanding super-resolution applications.[4]

Experimental Protocols
Achieving high-quality super-resolution images requires meticulous sample preparation and

optimized imaging conditions. The following protocols provide a detailed methodology for

labeling and imaging with Sulfo-Cy5-tetrazine.
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Protocol 1: Bioorthogonal Labeling of Cellular
Structures
This protocol describes the labeling of a target protein modified with a TCO group using Sulfo-
Cy5-tetrazine.

Materials:

Cells expressing the TCO-modified protein of interest

Sulfo-Cy5-tetrazine

Anhydrous DMSO

Phosphate-Buffered Saline (PBS), pH 7.4

Fixative solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Blocking buffer (e.g., 3% BSA in PBS)

dSTORM imaging buffer

Procedure:

Cell Culture and Fixation: Culture cells expressing the TCO-modified target protein on

coverslips. Fix the cells with 4% paraformaldehyde for 10 minutes at room temperature.

Permeabilization: If the target is intracellular, permeabilize the cells with 0.1% Triton X-100 in

PBS for 5-10 minutes.

Blocking: Block non-specific binding sites by incubating with 3% BSA in PBS for 30 minutes.

Labeling: Prepare a 1-5 µM solution of Sulfo-Cy5-tetrazine in PBS. Incubate the fixed and

blocked cells with the Sulfo-Cy5-tetrazine solution for 30-60 minutes at room temperature,

protected from light.
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Washing: Wash the cells three times with PBS to remove unbound dye.

Sample Mounting: Mount the coverslip on a microscope slide with a suitable dSTORM

imaging buffer.

Protocol 2: dSTORM Imaging
This protocol outlines the general procedure for acquiring dSTORM images of Sulfo-Cy5-
tetrazine labeled samples.

dSTORM Imaging Buffer Composition (MEA/OS):

10 mM MEA (cysteamine)

Oxygen scavenging system (e.g., GLOX: 0.5 mg/mL glucose oxidase, 40 µg/mL catalase,

and 10% glucose)

Buffer (e.g., Tris-HCl, pH 8.0)

Procedure:

Microscope Setup: Use a microscope equipped for total internal reflection fluorescence

(TIRF) or highly inclined and laminated optical sheet (HILO) illumination to minimize

background fluorescence.

Laser Illumination:

Use a 640-647 nm laser for excitation of Sulfo-Cy5-tetrazine.

A 405 nm laser can be used for photo-activation to control the density of single-molecule

events.

Image Acquisition:

Illuminate the sample with the 647 nm laser at a high power density (a few kW/cm²) to

induce photoswitching of the Sulfo-Cy5-tetrazine molecules into a dark state.
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Acquire a time-series of thousands of images (typically 10,000-50,000 frames) with a

sensitive camera (e.g., EMCCD or sCMOS).

Use the 405 nm laser at a low power to intermittently reactivate a sparse subset of

fluorophores back to the fluorescent state in each frame.

Data Analysis: Process the acquired image series with a localization software (e.g.,

ThunderSTORM, rapidSTORM) to identify and localize the center of each single-molecule

fluorescence event with sub-pixel accuracy. Reconstruct the final super-resolution image

from the table of localizations.
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Experimental workflow for labeling and dSTORM imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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